Cas no 1249805-49-9 (1-((4-Fluorophenyl)thio)butan-2-one)

• Product Name: 1-((4-Fluorophenyl)thio)butan-2-one
• CAS No: 1249805-49-9
• MF: C₁₀H₁₁FOS
• MW: 198.257145166397
• CID: 5250367
• Update Time: 2023-08-26

1-((4-Fluorophenyl)thio)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((4-Fluorophenyl)thio)butan-2-one
• 1-[(4-fluorophenyl)sulfanyl]butan-2-one
• 2-Butanone, 1-[(4-fluorophenyl)thio]-

• Inchi： 1S/C10H11FOS/c1-2-9(12)7-13-10-5-3-8(11)4-6-10/h3-6H,2,7H2,1H3
• InChI Key： WHIXLULEIYJPSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4